Cas no 1214334-83-4 (2-Bromo-4-(trifluoromethoxy)benzonitrile)

• Product Name: 2-Bromo-4-(trifluoromethoxy)benzonitrile
• CAS No: 1214334-83-4
• MF: C₈H₃BrF₃NO
• MW: 266.014731645584
• MDL: MFCD13185874
• CID: 838713
• Update Time: 2025-10-28

2-Bromo-4-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethoxy)benzonitrile

• MDL： MFCD13185874
• Inchi： 1S/C8H3BrF3NO/c9-7-3-6(14-8(10,11)12)2-1-5(7)4-13/h1-3H
• InChI Key： KQXCJMGFMNVWGL-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1)OC(F)(F)F

Computed Properties

• Exact Mass: 264.93500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.75
• Boiling Point: 265 ºC
• Flash Point: 114 ºC
• PSA: 33.02000
• LogP: 3.21938

Additional information on 2-Bromo-4-(trifluoromethoxy)benzonitrile

Introduction to 2-Bromo-4-(trifluoromethoxy)benzonitrile (CAS No. 1214334-83-4)

2-Bromo-4-(trifluoromethoxy)benzonitrile, with the chemical formula C₇H₂BrF₃NO, is a significant compound in the field of pharmaceutical and agrochemical research. This compound is characterized by its bromine and trifluoromethoxy substituents on a benzonitrile backbone, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of these functional groups enhances its reactivity, making it a versatile building block for further chemical modifications.

The compound's molecular structure is highly interesting from a chemical perspective. The benzonitrile group (–C≡N) provides a site for nucleophilic substitution reactions, while the bromine atom (–Br) serves as a good leaving group in various organic transformations. Additionally, the trifluoromethoxy group (–OCH₂F₃) introduces electron-withdrawing effects, which can influence the electronic properties of the aromatic ring. These features make 2-Bromo-4-(trifluoromethoxy)benzonitrile a crucial intermediate in the development of novel compounds with potential therapeutic applications.

In recent years, there has been growing interest in the synthesis and application of halogenated aromatic compounds due to their broad spectrum of biological activities. Halogen atoms, such as bromine and fluorine, are known to enhance the bioavailability and metabolic stability of drug candidates. The compound 2-Bromo-4-(trifluoromethoxy)benzonitrile is no exception and has been extensively studied for its role in medicinal chemistry.

One of the most notable applications of 2-Bromo-4-(trifluoromethoxy)benzonitrile is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By targeting kinases, researchers have developed several small-molecule inhibitors that have shown promise in preclinical and clinical studies. The compound serves as a key intermediate in the synthesis of these inhibitors, providing a scaffold for further functionalization.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into drug molecules can lead to improved pharmacokinetic properties, such as increased lipophilicity and reduced metabolic clearance. For instance, fluoroaromatics have been incorporated into antiviral and anticancer agents to enhance their efficacy and stability. The trifluoromethoxy group in 2-Bromo-4-(trifluoromethoxy)benzonitrile contributes to these desirable properties, making it an attractive candidate for medicinal chemistry applications.

The compound has also been explored in the development of agrochemicals. Halogenated aromatic compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets at low concentrations. The structural features of 2-Bromo-4-(trifluoromethoxy)benzonitrile make it a suitable precursor for designing novel agrochemicals that are effective against pests while minimizing environmental impact.

From a synthetic chemistry perspective, 2-Bromo-4-(trifluoromethoxy)benzonitrile offers several advantages as an intermediate. Its reactivity allows for diverse functionalization strategies, enabling researchers to tailor the molecule's properties for specific applications. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at different positions on the aromatic ring. This flexibility makes it a valuable tool in synthetic organic chemistry.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead compound for drug discovery. By leveraging its structural features, researchers can design derivatives with enhanced potency and selectivity. Computational modeling and high-throughput screening techniques have been used to identify promising candidates for further optimization.

In conclusion, 2-Bromo-4-(trifluoromethoxy)benzonitrile (CAS No. 1214334-83-4) is a versatile compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Recent advancements in drug discovery and synthetic chemistry continue to highlight its importance as a building block for developing novel therapeutic agents.